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Introduction
Induced pluripotent stem cell-derived cardiomyocytes (iPSC-CMs) are a powerful in vitro model

for cardiovascular research, disease modeling, and drug discovery.[1][2] These cells

recapitulate many of the key electrophysiological and contractile properties of native human

cardiomyocytes, providing a valuable platform for studying cardiac function and

pathophysiology.[1][2] PD-307243 is a potent and specific activator of the human Ether-à-go-

go-Related Gene (hERG) potassium channel, which is critical for cardiac repolarization.[3] This

document provides detailed application notes and protocols for the use of PD-307243 in iPSC-

CMs to investigate its effects on cardiac electrophysiology.

Mechanism of Action
PD-307243 exerts its effects by directly modulating the function of the hERG potassium

channel, which conducts the rapid delayed rectifier potassium current (IKr). This current is a

key component in the repolarization phase (Phase 3) of the cardiac action potential.[3][4] The

primary mechanisms of action of PD-307243 on hERG channels are:

Increased hERG Current: Extracellular application of PD-307243 leads to a concentration-

dependent increase in the hERG current.[3]
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Slowed Channel Deactivation and Inactivation: The compound significantly slows the

deactivation and inactivation kinetics of the hERG channel.[3]

Use-Dependent Activity: The modulatory effects of PD-307243 are use-dependent.[3]

By activating the hERG channel and increasing the repolarizing IKr current, PD-307243 is

expected to shorten the action potential duration (APD) in iPSC-CMs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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